Cas no 1805405-28-0 (2,4-Bis(trifluoromethyl)-6-methoxybenzyl alcohol)

• Product Name: 2,4-Bis(trifluoromethyl)-6-methoxybenzyl alcohol
• CAS No: 1805405-28-0
• MF: C₁₀H₈F₆O₂
• MW: 274.159744262695
• MDL: MFCD28732009
• CID: 4963579
• Update Time: 2026-02-27

2,4-Bis(trifluoromethyl)-6-methoxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-6-methoxybenzyl alcohol
• (2-Methoxy-4,6-bis(trifluoromethyl)phenyl)methanol
• [2-methoxy-4,6-bis(trifluoromethyl)phenyl]methanol

• MDL： MFCD28732009
• Inchi： 1S/C10H8F6O2/c1-18-8-3-5(9(11,12)13)2-7(6(8)4-17)10(14,15)16/h2-3,17H,4H2,1H3
• InChI Key： SRMNLLQJGUACBA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1CO)OC)(F)F

Computed Properties

• Exact Mass: 274.04284847 g/mol
• Monoisotopic Mass: 274.04284847 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 274.16
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5

Additional information on 2,4-Bis(trifluoromethyl)-6-methoxybenzyl alcohol

Comprehensive Overview of 2,4-Bis(trifluoromethyl)-6-methoxybenzyl alcohol (CAS No. 1805405-28-0)

2,4-Bis(trifluoromethyl)-6-methoxybenzyl alcohol (CAS No. 1805405-28-0) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of trifluoromethyl groups and a methoxybenzyl alcohol moiety makes it a versatile intermediate for synthesizing complex molecules. Researchers and industries are increasingly exploring its applications in drug discovery, material science, and specialty chemicals, aligning with the growing demand for high-performance fluorinated compounds.

The compound’s molecular structure, featuring electron-withdrawing trifluoromethyl groups, enhances its reactivity and stability, making it suitable for cross-coupling reactions and catalytic transformations. This characteristic is particularly valuable in the development of next-generation pharmaceuticals, where fluorinated compounds are known to improve bioavailability and metabolic stability. Recent studies highlight its potential as a building block for kinase inhibitors and antiviral agents, addressing current health challenges such as drug-resistant infections and chronic diseases.

In the context of green chemistry and sustainability, 2,4-Bis(trifluoromethyl)-6-methoxybenzyl alcohol is being evaluated for its environmental impact. The trifluoromethyl groups contribute to its persistence, prompting research into biodegradable alternatives or efficient recycling methods. This aligns with the broader industry trend toward eco-friendly synthetic routes and reduced carbon footprints, a topic frequently searched by professionals in chemical forums and academic circles.

From a commercial perspective, the demand for fluorinated intermediates like this compound is rising, driven by advancements in precision agriculture and electronic materials. Its applications extend to liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), where fluorinated compounds improve device performance. Companies specializing in custom synthesis and contract manufacturing often list this compound in their catalogs, catering to R&D teams seeking tailored solutions.

Analytical techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) are critical for characterizing 2,4-Bis(trifluoromethyl)-6-methoxybenzyl alcohol. Purity and yield optimization are common challenges discussed in process chemistry forums, reflecting the compound’s technical complexity. Researchers also explore scalable synthetic routes to meet industrial demands while maintaining cost efficiency—a key consideration for startups and established firms alike.

In summary, 2,4-Bis(trifluoromethyl)-6-methoxybenzyl alcohol (CAS No. 1805405-28-0) represents a cutting-edge fluorinated building block with multidisciplinary applications. Its relevance to drug development, advanced materials, and sustainable chemistry positions it as a compound of enduring interest. As innovation accelerates, this molecule is poised to play a pivotal role in addressing global scientific and industrial challenges.